Cas no 922-66-7 (sec-Butylmagnesiumbromide)

sec-Butylmagnesiumbromide structure

Product Name:sec-Butylmagnesiumbromide

CAS No:922-66-7

MF:C₄H₉BrMg

MW:161.32

MDL:MFCD01321135

CID:817725

PubChem ID:87564772

Update Time:2025-10-05

sec-Butylmagnesiumbromide Chemical and Physical Properties

Names and Identifiers

- sec-Butylmagnesium Bromide
- sec-Butylmagnesium Bromide?
- Magnesium,bromo(1-methylpropyl)-
- 2-Butylmagnesium bromide
- Bromo-sec-butylmagnesium
- Bromo(1-methylpropyl)magnesium
- 2-butyl-magnesium bromide
- sec-butyl magnesium bromide
- JKRPRAXNRSMTPH-UHFFFAOYSA-M
- Bromo(1-methylpropyl)magnesium (ACI)
- Magnesium, bromo-sec-butyl- (7CI, 8CI)
- sec-Butylmagnesium bromide (6CI)
- 1-Methylpropylmagnesium bromide
- EINECS 213-081-4
- SCHEMBL113027
- EN300-7573077
- MFCD01321135
- NS00079655
- DB-256065
- bromo(butan-2-yl)magnesium
- sec-Butylmagnesiumbromide
- MDL： MFCD01321135
- Inchi： 1S/C4H9.BrH.Mg/c1-3-4-2;;/h3H,4H2,1-2H3;1H;/q;;+1/p-1
- InChI Key： JKRPRAXNRSMTPH-UHFFFAOYSA-M
- SMILES： Br[Mg]C(CC)C

Computed Properties

Exact Mass: 159.97400
Monoisotopic Mass: 159.973805
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 11.5
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
Surface Charge: 0

Experimental Properties

Color/Form: Not determined
Melting Point: 64.5-65 ºC
Boiling Point: No data available
Flash Point: -17°C
PSA: 0.00000
LogP: 2.59970
Solubility: Not determined
Vapor Pressure: No data available

sec-Butylmagnesiumbromide Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225,H260,H302,H314,H335,H371,H372
Warning Statement： P210,P223,P231+P232,P233,P241,P260,P264,P270,P271,P280,P301+P330+P331,P303+P361+P353,P304+P340,P305+P351+P338,P310,P363,P370+P378,P402+P404,P403+P233,P405,P501
Hazardous Material transportation number：UN 3399
Hazard Category Code： 11-14/15-19-34-22-12
Safety Instruction： S16; S26; S33; S43
Risk Phrases：R11; R14/15; R19; R34
HazardClass：4.3/3
PackingGroup：I
Storage Condition：Store at 4°C,-4At ℃Store…Better

sec-Butylmagnesiumbromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B121189-500g	sec-Butylmagnesiumbromide	922-66-7	1M in Tetrahydrofuran	500g	¥1211.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B121189-100g	sec-Butylmagnesiumbromide	922-66-7	1M in Tetrahydrofuran	100g	¥339.90	2023-09-04
TRC	B251030-1g	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7		1g	45.00	2021-08-18
TRC	B251030-5g	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7		5g	65.00	2021-08-18
TRC	B251030-10g	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7		10g	110.00	2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803620-100ml	sec-Butylmagnesium bromide	922-66-7	1.0 M solution in THF ,MkSeal	100ml	￥582.00	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803620-500ml	sec-Butylmagnesium bromide	922-66-7	1.0 M solution in THF ,MkSeal	500ml	￥1,236.00	2022-09-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45510-100ml	Sec-Butylmagnesium Bromide	922-66-7		100ml	¥348.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45510-500ml	Sec-Butylmagnesium Bromide	922-66-7		500ml	¥798.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45510-800ml	Sec-Butylmagnesium Bromide	922-66-7		800ml	¥1108.0	2021-09-07

sec-Butylmagnesiumbromide Production Method

Production Method 1

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; 30 min, rt; 2 h, reflux

Reference

: Biocatalytic construction of quaternary centers by aldol addition of 3,3-disubstituted 2-oxoacid derivatives to aldehydes

Marin-Valls, Roser; Hernandez, Karel; Bolte, Michael ; Parella, Teodor ; Joglar, Jesus; et al, Journal of the American Chemical Society, 2020, 142(46), 19754-19762

Production Method 2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran

Reference

: Cobalt-catalyzed C(sp2)-H/C(sp3)-H coupling via directed C-H activation and 1,5-hydrogen atom transfer

Sun, Qiao; Yoshikai, Naohiko, Organic Chemistry Frontiers, 2018, 5(4), 582-585

Production Method 3

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt; 0.5 h, reflux

Reference

: Preparation of 3,13-dimethylpentadecanoic acid (S)-2'-methyl-3'-pentyl ester

, China, , ,

Production Method 4

922-66-7

Reaction Conditions

Reference

: Process for obtaining racemic 1,7-dimethylnonyl propanoate which is the sexual pheromone of the corn rootworm Diabrotica virgifera virgifera le-conte-coleoptera and Chrisomelidae

, Romania, , ,

Production Method 5

922-66-7

Reaction Conditions

Reference

: Enantioselective synthesis of pantolactone analogues from an ephedrine-derived morpholine-dione

Pansare, Sunil V.; Bhattacharyya, Annyt, Tetrahedron, 2003, 59(18), 3275-3282

Production Method 6

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; reflux; overnight, reflux

Reference

: Highly E-Selective Olefin Synthesis Catalysed by Novel Quinoxalinone Photocatalyst under Visible Light Conditions

Xu, Xin; Huang, Jie; Gao, Dandan; Wang, Jiahua; Tang, Xiang-Ying; et al, Chemistry - A European Journal, 2023, 29(27),

Production Method 7

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 60 °C; 30 min, 50 °C

Reference

: Detergents for cold-water cleaning and mid-chain headgroup or alkylene-bridged surfactants useful therein

, World Intellectual Property Organization, , ,

Production Method 8

922-66-7

Reaction Conditions

Reference

: Arylphosphines and derivatives

Murphy, P. J.; Boeckemeier, H., Science of Synthesis, 2007, 31, 2057-2081

Production Method 9

922-66-7

Reaction Conditions

Reference

: Product subclass 10: alkyl Grignard reagents

Oshima, K., Science of Synthesis, 2004, 7, 573-596

Production Method 10

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: 1,2-Dibromoethane , Tetrahydrofuran ; rt; > 1 h, reflux

Reference

: Reactions of Grignard Reagents with an Azacrown Ether; Formation of RMg(14N4)+ and XMg(14N4)+ Cations and RnMgX3-n- and X- Anions

Pajerski, Anthony D.; Chubb, John E.; Fabicon, Ronaldo M.; Richey, Herman G. Jr., Journal of Organic Chemistry, 2000, 65(7), 2231-2235

Production Method 11

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran

Reference

: The synthesis of Se-alkyl alkaneselenoates via (1-iodo-1-alkenyl)dialkylboranes

Hoshi, Masayuki; Masuda, Yuzuru; Arase, Akira, Bulletin of the Chemical Society of Japan, 1988, 61(10), 3764-6

Production Method 12

922-66-7

Reaction Conditions

Reference

: Female sex pheromones of Anoplophora malasiaca and their chemical synthesis

, Japan, , ,

Production Method 13

922-66-7

Reaction Conditions

Reference

: Synthesis of enantiomerically pure β- and γ-amino acids from aspartic and glutamic acid derivatives

El Marini, A.; Roumestant, M. L.; Viallefont, P.; Razafindramboa, D.; Bonato, M.; et al, Synthesis, 1992, (11), 1104-8

Production Method 14

922-66-7

693-03-8

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid , Hexane ; -40 °C; 24 h, -10 °C
1.2 Reagents: Magnesium Solvents: Diethyl ether ; rt; 1 h, rt

Reference

: Iron-copper cooperative catalysis in the reactions of alkyl Grignard reagents: exchange reaction with alkenes and carbometalation of alkynes

Shirakawa, Eiji; Ikeda, Daiji; Masui, Seiji; Yoshida, Masatoshi; Hayashi, Tamio, Journal of the American Chemical Society, 2012, 134(1), 272-279

sec-Butylmagnesiumbromide Preparation Products

sec-Butylmagnesiumbromide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:922-66-7)仲丁基溴化镁

Order Number:LE1749162

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

sec-Butylmagnesiumbromide Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Other Chemical Reagents Organic Metal Reagents

922-66-7 (sec-Butylmagnesiumbromide) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:922-66-7)仲丁基溴化镁

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry